Cas no 512810-08-1 (1-(1-naphthylmethyl)-1H-pyrazol-4-amine)

1-(1-naphthylmethyl)-1H-pyrazol-4-amine structure
512810-08-1 structure
Product Name:1-(1-naphthylmethyl)-1H-pyrazol-4-amine
CAS No:512810-08-1
MF:C14H13N3
MW:223.273122549057
MDL:MFCD03074324
CID:2111164
PubChem ID:4549081
Update Time:2025-04-21

1-(1-naphthylmethyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(1-naphthalenylmethyl)-1H-Pyrazol-4-amine
    • CS-0270336
    • 1-(1-naphthylmethyl)-1h-pyrazol-4-amine
    • WWWNMQLKBLTLSP-UHFFFAOYSA-N
    • EN300-228241
    • 1-(naphthalen-1-ylmethyl)pyrazol-4-amine
    • AK-968/41170037
    • SCHEMBL3606843
    • 1-(1-naphthylmethyl)-1H-pyrazol-4-ylamine
    • 512810-08-1
    • Oprea1_601491
    • 1-Naphthalen-1-ylmethyl-1H-pyrazol-4-ylamine
    • AKOS000204897
    • DTXSID101260709
    • DA-31594
    • 1-(naphthalen-1-ylmethyl)-1H-pyrazol-4-amine
    • BBL039603
    • STK348974
    • 1-[(naphthalen-1-yl)methyl]-1H-pyrazol-4-amine
    • 1-(1-naphthylmethyl)-1H-pyrazol-4-amine
    • MDL: MFCD03074324
    • Inchi: 1S/C14H13N3/c15-13-8-16-17(10-13)9-12-6-3-5-11-4-1-2-7-14(11)12/h1-8,10H,9,15H2
    • InChI Key: WWWNMQLKBLTLSP-UHFFFAOYSA-N
    • SMILES: N1(C=C(C=N1)N)CC1=CC=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 223.110947427Da
  • Monoisotopic Mass: 223.110947427Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 43.8Ų

1-(1-naphthylmethyl)-1H-pyrazol-4-amine Security Information

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